N-ethyl-9H-fluorene-2-sulfonamide

• Molecular Formula: C15H15NO2S
• Molecular Weight: 273.4 g/mol
• IUPAC Name: N-ethyl-9H-fluorene-2-sulfonamide
• InChI: InChI=1S/C15H15NO2S/c1-2-16-19(17,18)13-7-8-15-12(10-13)9-11-5-3-4-6-14(11)15/h3-8,10,16H,2,9H2,1H3
• InChI Key: JPKADUDMXZBWMJ-UHFFFAOYSA-N
• SMILES: CCNS(=O)(=O)C1=CC2=C(C=C1)C3=CC=CC=C3C2

Description

N-ethyl-9H-fluorene-2-sulfonamide is a sulfonamide derivative of the fluorene backbone, characterized by an ethyl group attached to the sulfonamide nitrogen at the 2-position of the fluorene ring. Fluorene-based sulfonamides are valued for their planar aromatic structure, which enables π-π stacking interactions, and their sulfonamide group, which contributes to hydrogen bonding and solubility modulation .

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below summarizes key structural and functional differences between N-ethyl-9H-fluorene-2-sulfonamide and related compounds:

Compound Name	Substituents/Functional Groups	Molecular Weight (g/mol)	Key Properties/Applications	Reference
This compound	Ethyl-sulfonamide at C2	~275 (estimated)	Moderate lipophilicity; potential enzyme inhibitor	—
N,N′-Didecyl-9-(phenylhydrazono)-9H-fluorene-2,7-disulfonamide	Two decyl chains, phenylhydrazono, disulfonamide	~794 (estimated)	High hydrophobicity; possible surfactant or lipid-soluble drug carrier
N-Hydroxy-2-acetamidofluorene	Acetamido group at C2, hydroxylamine	223.29	Carcinogenic potential; biochemical probe
9,9-Dimethyl-2-nitro-9H-fluorene	Nitro group at C2, dimethyl at C9	255.27	Electron-deficient; intermediate in explosives/dyes
N-(9H-fluoren-2-ylsulfonyl)-N-methoxy-9H-fluorene-2-sulfonamide	Bis-sulfonamide with methoxy group	~492 (estimated)	High hydrogen-bonding capacity; polymer or catalyst